Cas no 63037-64-9 (4-Bromo-3-iodoaniline)

• Product Name: 4-Bromo-3-iodoaniline
• CAS No: 63037-64-9
• MF: C₆H₅BrIN
• MW: 297.91907286644
• MDL: MFCD16622212
• CID: 843868
• PubChem ID: 14548337
• Update Time: 2025-11-02

4-Bromo-3-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-iodoaniline
• 4-bromo-3-iodobenzenamine
• (4-bromo-3-iodophenyl)amine
• 4-Brom-3-jod-anilin
• 4-bromo-3-iodo-aniline
• AC1Q51P3
• AGN-PC-001RSM
• ANW-71805
• Benzenamine, 4-bromo-3-iodo-
• CTK2A9985
• SureCN2691556
• EN300-66174
• TXDUNPPIEVYUJH-UHFFFAOYSA-N
• SY185013
• 63037-64-9
• 3-Iodo-4-bromoaniline
• SCHEMBL2691556
• AKOS016007379
• DTXSID40561529
• W18243
• MFCD16622212
• DB-367512

• MDL： MFCD16622212
• Inchi： 1S/C6H5BrIN/c7-5-2-1-4(9)3-6(5)8/h1-3H,9H2
• InChI Key： TXDUNPPIEVYUJH-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)N)Br

Computed Properties

• Exact Mass: 296.86501g/mol
• Monoisotopic Mass: 296.86501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 4-Bromo-3-iodoaniline

Comprehensive Guide to 4-Bromo-3-iodoaniline (CAS No. 63037-64-9): Properties, Applications, and Industry Insights

4-Bromo-3-iodoaniline (CAS No. 63037-64-9) is a halogenated aniline derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its bromo and iodo substituents, serves as a versatile intermediate in organic synthesis. With the growing demand for halogenated aromatic compounds in drug discovery, 4-Bromo-3-iodoaniline has gained prominence due to its unique reactivity and structural features.

The molecular structure of 4-Bromo-3-iodoaniline (C₆H₅BrIN) combines the electron-withdrawing effects of bromine and iodine, making it a valuable building block for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. Researchers frequently search for "synthesis of 4-Bromo-3-iodoaniline" or "63037-64-9 applications," reflecting its relevance in modern medicinal chemistry and material science.

In the context of green chemistry trends, 4-Bromo-3-iodoaniline is often discussed for its role in atom-efficient transformations. A 2023 study highlighted its use in C-H activation protocols, aligning with industry efforts to reduce synthetic steps. The compound’s crystalline properties (melting point: 98–102°C) also make it a candidate for X-ray crystallography studies, addressing frequent queries like "halogen bonding in 63037-64-9."

From an SEO perspective, 4-Bromo-3-iodoaniline intersects with high-traffic keywords such as "iodo-aniline derivatives," "CAS 63037-64-9 supplier," and "brominated aromatic amines." Its solubility data (soluble in DMSO, ethanol) is frequently sought for laboratory preparation, while its spectral data (NMR, MS) supports analytical workflows. The compound’s stability under inert atmospheres makes it suitable for catalysis research, a trending topic in heterocyclic chemistry forums.

Emerging applications include OLED materials development, where 4-Bromo-3-iodoaniline acts as a precursor for emissive layer components. This aligns with searches for "halogenated anilines in optoelectronics." Regulatory-compliant handling (non-hazardous classification) further enhances its accessibility for academic and industrial R&D teams exploring structure-activity relationships (SAR).

For synthetic chemists, 63037-64-9 offers a balance between reactivity and selectivity. Recent patents describe its use in kinase inhibitor scaffolds, addressing the "drug-like molecules" search trend. The compound’s purification methods (e.g., column chromatography) are documented in open-access journals, catering to queries like "recrystallization of 4-Bromo-3-iodoaniline."

In summary, 4-Bromo-3-iodoaniline (CAS No. 63037-64-9) bridges multiple disciplines—from small-molecule therapeutics to advanced materials. Its dual halogen functionality responds to the demand for diverse chemical space exploration, while its well-documented properties support reproducible science. As AI-driven molecular design grows, this compound remains a benchmark for halogenated intermediate performance.